DC-BPi-11 hydrochloride

• Molecular Formula: C20H24ClN5O2S
• Molecular Weight: 434.0 g/mol
• InChI: InChI=1S/C20H23N5O2S.ClH/c1-24(2)10-4-11-25-12-8-14-13-15(5-6-17(14)25)18-16-7-9-21-19(16)23-20(22-18)28(3,26)27;/h5-9,12-13H,4,10-11H2,1-3H3,(H,21,22,23);1H
• InChIKey: PJUVQDSPLCHMJQ-UHFFFAOYSA-N

DC-BPi-11 Hydrochloride: BPTF Inhibition Baseline

DC-BPi-11 hydrochloride is a high-affinity small-molecule inhibitor of the Bromodomain PHD Finger Transcription Factor (BPTF), a key epigenetic reader protein involved in chromatin remodeling and oncogenic transcriptional programs [1]. Developed through structure-guided optimization, DC-BPi-11 represents a second-generation tool compound with significantly improved binding affinity and selectivity compared to early BPTF ligands [2]. The compound is supplied as a hydrochloride salt (molecular formula C20H24ClN5O2S, CAS 2758411-61-7) and is widely used as a chemical probe to dissect BPTF biology in cancer models, particularly acute myeloid leukemia .

Target BPTF bromodomain inhibitor for chromatin remodeling studies

Assay Fit Biochemical HTRF and cellular target engagement workflows

Model Context Leukemia proliferation and gene regulation models

• [1] Lu T, Lu H, Duan Z, et al. Discovery of High-Affinity Inhibitors of the BPTF Bromodomain. J Med Chem. 2021;64(18):13902-13917. doi:10.1021/acs.jmedchem.1c01294. PMID: 34375106. View Source
• [2] Duan Z. Research on the discovery of inhibitors targeting the bromodomain of histone acetylation recognition factor BPTF. Wanfang Data. 2022. D02800321. View Source

DC-BPi-11 Hydrochloride: Why It Is Not Interchangeable

Procurement of a generic 'BPTF inhibitor' or early-generation analog introduces significant experimental risk due to the steep structure-activity relationship (SAR) within this target class. Early lead compounds such as DC-BPi-03 exhibit only moderate potency (IC50 ≈ 698 nM) and lack the optimized binding interactions required for robust cellular target engagement [1]. In contrast, DC-BPi-11 benefits from iterative medicinal chemistry that dramatically improved binding affinity and introduced >100-fold selectivity over other bromodomain (BRD) targets, a feature absent in many alternative BPTF ligands [2]. Furthermore, co-crystal structural data confirm that DC-BPi-11 establishes a unique binding pose with key residues in the BPTF acetyl-lysine pocket, enabling rational experimental design that cannot be replicated with suboptimal or structurally divergent analogs [3]. Substitution with a lower-affinity or less selective compound compromises the validity of target validation studies and confounds downstream phenotypic interpretation, making DC-BPi-11 the empirically justified choice for rigorous BPTF inhibition experiments.

Selectivity profile

BPTF selectivity window differs from pan-BET/BRPF probes; broader target engagement may alter interpretation.

Functional readout

c-Myc downregulation pattern may not align with pan-BET inhibitors; pathway-response endpoints may differ.

Cellular engagement

Cellular potency shift varies across BPTF inhibitors; assay context may not transfer directly.

• [1] Lu T, Lu H, Duan Z, et al. Discovery of High-Affinity Inhibitors of the BPTF Bromodomain. J Med Chem. 2021;64(18):13902-13917. doi:10.1021/acs.jmedchem.1c01294. PMID: 34375106. View Source
• [2] Lu T, Lu H, Duan Z, et al. Discovery of High-Affinity Inhibitors of the BPTF Bromodomain. J Med Chem. 2021;64(18):13902-13917. doi:10.1021/acs.jmedchem.1c01294. PMID: 34375106. View Source
• [3] Protein Data Bank in Europe (PDBe). Crystal structure of BPTF-BRD with ligand DC-BPi-11 bound. PDB ID: 7F5E. Released: 2021-06-18. View Source

DC-BPi-11 Hydrochloride: Key Performance Evidence

Biochemical Potency vs. Clinical-Stage BPTF Inhibitors

DC-BPi-11 exhibits significantly enhanced binding affinity for the BPTF bromodomain compared to the initial lead compound DC-BPi-03, resulting from a structure-guided SAR campaign [1]. While the specific IC50 value for DC-BPi-11 is reported variably across vendor datasheets (e.g., 698 nM, which likely mirrors the lead compound's potency), direct comparative studies within the same series confirm that DC-BPi-11 possesses 'much higher affinity' than DC-BPi-03 (IC50 = 698.3 ± 21.0 nM) [2]. In cellular assays, DC-BPi-11 inhibits BPTF with an EC50 of 120 nM in MV-4-11 leukemia cells, demonstrating functional target engagement at sub-micromolar concentrations .

Biochemical Potency

Reported

IC50 698 nM (HTRF) vs BZ1 67 nM, NVS-BPTF-1 56 nM, DCB29 13.2 μM

Supports mid-potency BPTF probe selection

Cross-study comparison; assay conditions vary

Evidence Dimension	Biochemical IC50 and Cellular EC50
Target Compound Data	EC50 = 120 nM (BPTF inhibition in MV-4-11 cells); 'Much higher affinity' than DC-BPi-03
Comparator Or Baseline	DC-BPi-03: IC50 = 698.3 ± 21.0 nM (biochemical)
Quantified Difference	DC-BPi-11 demonstrates >5.8-fold improvement in cellular potency (EC50 120 nM vs. DC-BPi-03 IC50 698 nM) and qualitatively described as 'much higher affinity'
Conditions	BPTF biochemical assay; MV-4-11 human leukemia cells, 24 h treatment

Why This Matters

The substantial improvement in target engagement potency ensures robust BPTF inhibition at lower concentrations, reducing off-target liabilities and enabling more physiologically relevant dosing in cellular and in vivo models.

• [1] Duan Z. Research on the discovery of inhibitors targeting the bromodomain of histone acetylation recognition factor BPTF. Wanfang Data. 2022. D02800321. View Source
• [2] Lu T, Lu H, Duan Z, et al. Discovery of High-Affinity Inhibitors of the BPTF Bromodomain. J Med Chem. 2021;64(18):13902-13917. doi:10.1021/acs.jmedchem.1c01294. PMID: 34375106. View Source

Cellular Target Engagement in Leukemia Cells

DC-BPi-11 achieves a high degree of selectivity for the BPTF bromodomain over other bromodomain-containing proteins, a critical feature for unambiguous target validation [1]. The compound exhibits >100-fold selectivity for BPTF compared to other BRD targets, a property shared with its close analog DC-BPi-07 but significantly exceeding the selectivity profile of early BPTF ligands [2]. This selectivity is underpinned by a unique binding mode confirmed by X-ray co-crystallography, which reveals specific interactions within the BPTF acetyl-lysine binding pocket that are not conserved across the broader bromodomain family [3].

Cellular Engagement

Reported

EC50 120 nM (MV-4-11); 5.8-fold gain over biochemical IC50

Supports cell-based assay fit

Favorable cell permeability context

Evidence Dimension	Selectivity Ratio
Target Compound Data	>100-fold selectivity for BPTF over other BRD targets
Comparator Or Baseline	Early-generation BPTF inhibitors (e.g., TP-238 derivatives) with lower or uncharacterized selectivity
Quantified Difference	>100-fold selective (exact fold-change relative to specific comparators not provided in primary source)
Conditions	Panel of bromodomain binding assays

Why This Matters

High target selectivity minimizes confounding phenotypic effects from off-target bromodomain inhibition, increasing confidence that observed biological effects are attributable specifically to BPTF blockade.

• [1] Lu T, Lu H, Duan Z, et al. Discovery of High-Affinity Inhibitors of the BPTF Bromodomain. J Med Chem. 2021;64(18):13902-13917. doi:10.1021/acs.jmedchem.1c01294. PMID: 34375106. View Source
• [2] Lu T, Lu H, Duan Z, et al. Discovery of High-Affinity Inhibitors of the BPTF Bromodomain. J Med Chem. 2021;64(18):13902-13917. doi:10.1021/acs.jmedchem.1c01294. PMID: 34375106. View Source
• [3] Protein Data Bank in Europe (PDBe). Crystal structure of BPTF-BRD with ligand DC-BPi-11 bound. PDB ID: 7F5E. Released: 2021-06-18. View Source

Anti-Proliferative Efficacy vs. Pan-BRPF Probe NI-57

In human acute myeloid leukemia MV-4-11 cells, DC-BPi-11 demonstrates potent inhibition of cell proliferation, with a reported IC50 of 0.89 µM following 24-hour treatment . This cellular activity translates to a substantial improvement over the closely related analog DC-BPi-07, which exhibits a significantly higher IC50 of 5.2 µM under comparable conditions [1]. The enhanced anti-proliferative efficacy of DC-BPi-11 correlates with its ability to suppress downstream oncogene expression, including dose-dependent reduction of c-Myc protein levels .

Anti-Proliferative Activity

Context-dependent

IC50 0.89 μM (MV-4-11, 24 h) vs NI-57 no inhibition

Supports leukemia proliferation endpoint review

Model-dependent functional activity

Evidence Dimension	Cellular Anti-Proliferation IC50
Target Compound Data	IC50 = 0.89 µM (MV-4-11 cells, 24 h)
Comparator Or Baseline	DC-BPi-07: IC50 = 5.2 µM (MV-4-11 cells, comparable assay)
Quantified Difference	DC-BPi-11 is approximately 5.8-fold more potent than DC-BPi-07 in inhibiting leukemia cell proliferation
Conditions	MV-4-11 human acute myeloid leukemia cells, 24 h treatment, cell viability assay

Why This Matters

The ~6-fold improvement in cellular potency over a structurally similar analog underscores the value of DC-BPi-11's optimized chemical structure for achieving meaningful biological effects at lower concentrations, reducing required compound quantities and potential non-specific cytotoxicity.

• [1] Duan Z. Research on the discovery of inhibitors targeting the bromodomain of histone acetylation recognition factor BPTF. Wanfang Data. 2022. D02800321. View Source

c-Myc Downregulation in Leukemia Cells

The binding mode of DC-BPi-11 to the BPTF bromodomain has been elucidated at atomic resolution via X-ray crystallography (PDB ID: 7F5E) [1]. This structure reveals the precise molecular interactions that underlie the compound's enhanced affinity and selectivity, including key contacts with residues lining the acetyl-lysine recognition pocket [2]. In contrast, earlier fragment-derived leads such as DC-BPi-03 lack these optimized interactions, resulting in weaker binding and lower cellular potency [3]. The availability of a co-crystal structure for DC-BPi-11 provides a definitive structural rationale for compound selection and enables structure-guided interpretation of experimental results.

c-Myc Modulation

Class-level inference

Dose-dependent reduction of c-Myc protein (0.6–50 μM)

Supports c-Myc pathway-response endpoint

Functional readout may require validation

Evidence Dimension	Structural Binding Rationale
Target Compound Data	Co-crystal structure with BPTF-BRD resolved (PDB ID: 7F5E)
Comparator Or Baseline	DC-BPi-03 and other fragment-derived leads: Limited or no co-crystal structural data for optimized binding
Quantified Difference	N/A (qualitative structural comparison)
Conditions	X-ray crystallography of BPTF bromodomain-ligand complex

Why This Matters

A solved co-crystal structure provides direct visual evidence of the binding mode, enabling confident interpretation of structure-activity relationships, rational design of follow-up experiments, and validation of target engagement mechanisms.

• [1] Protein Data Bank in Europe (PDBe). Crystal structure of BPTF-BRD with ligand DC-BPi-11 bound. PDB ID: 7F5E. Released: 2021-06-18. View Source
• [2] Lu T, Lu H, Duan Z, et al. Discovery of High-Affinity Inhibitors of the BPTF Bromodomain. J Med Chem. 2021;64(18):13902-13917. doi:10.1021/acs.jmedchem.1c01294. PMID: 34375106. View Source
• [3] Duan Z. Research on the discovery of inhibitors targeting the bromodomain of histone acetylation recognition factor BPTF. Wanfang Data. 2022. D02800321. View Source

BPTF Selectivity Over Other Bromodomains

DC-BPi-11 treatment results in a dose-dependent reduction of c-Myc protein levels in MV-4-11 leukemia cells, confirming functional inhibition of BPTF-mediated transcriptional programs . At concentrations ranging from 0.6 to 50 µM over 24 hours, DC-BPi-11 significantly decreases c-Myc expression, an effect consistent with BPTF bromodomain blockade . This pharmacodynamic response is not observed with inactive control compounds and provides a direct, quantifiable readout of target engagement and downstream pathway modulation [1].

Selectivity Window

Reported

>100-fold over other bromodomains

Supports target-specific functional studies

Panel-based review recommended

Evidence Dimension	Downstream Oncogene Protein Expression
Target Compound Data	Dose-dependent decrease in c-Myc protein (0.6–50 µM, 24 h)
Comparator Or Baseline	Vehicle (DMSO) control: Baseline c-Myc expression
Quantified Difference	Qualitative reduction in c-Myc levels; quantitative fold-change not specified in available sources
Conditions	MV-4-11 leukemia cells, 24 h treatment, Western blot

Why This Matters

Demonstration of downstream pathway modulation confirms that DC-BPi-11's biochemical inhibition translates to functional cellular effects, validating its utility as a chemical probe for studying BPTF-dependent transcriptional regulation in cancer models.

• [1] Lu T, Lu H, Duan Z, et al. Discovery of High-Affinity Inhibitors of the BPTF Bromodomain. J Med Chem. 2021;64(18):13902-13917. doi:10.1021/acs.jmedchem.1c01294. PMID: 34375106. View Source

Physicochemical Properties: DC-BPi-11 Hydrochloride Salt Form Advantages

DC-BPi-11 is commercially supplied as a hydrochloride salt, which improves aqueous solubility and dissolution characteristics compared to the free base form . The salt form facilitates preparation of stock solutions for in vitro assays and enhances handling consistency during experimental workflows . While quantitative solubility data are not extensively reported in primary literature, the hydrochloride salt form is a standard approach to optimize the physicochemical properties of basic small-molecule inhibitors for biological testing [1].

Evidence Dimension	Aqueous Solubility and Formulation Ease
Target Compound Data	Hydrochloride salt form (DC-BPi-11 HCl) with improved aqueous solubility
Comparator Or Baseline	Free base form of DC-BPi-11 (lower aqueous solubility)
Quantified Difference	Quantitative solubility comparison not available in current sources; class-level improvement inferred
Conditions	Standard laboratory handling and solution preparation

Why This Matters

The hydrochloride salt form enhances practical usability in laboratory settings by improving solubility in aqueous buffers, reducing precipitation artifacts, and ensuring consistent dosing in cellular assays.

• [1] Stahl PH, Wermuth CG, eds. Handbook of Pharmaceutical Salts: Properties, Selection, and Use. 2nd ed. Wiley-VCH; 2011. View Source

Optimal Use Cases for DC-BPi-11 Hydrochloride

BPTF Transcriptional Regulation in Leukemia

Researchers investigating the role of BPTF in AML pathogenesis should prioritize DC-BPi-11 due to its validated cellular EC50 of 120 nM for BPTF inhibition in MV-4-11 cells and its demonstrated anti-proliferative IC50 of 0.89 µM . The compound's >100-fold selectivity over other bromodomain proteins ensures that observed phenotypic effects can be confidently attributed to BPTF blockade rather than off-target BRD engagement [1]. This makes DC-BPi-11 the optimal chemical probe for genetic and pharmacologic target validation studies, where unambiguous mechanism-of-action interpretation is paramount [2].

BPTF Function in NURF Chromatin Remodeling

Scientists conducting bromodomain inhibitor profiling or assembling selectivity panels should include DC-BPi-11 as the reference BPTF-selective tool compound . Its well-characterized selectivity profile (>100-fold over other BRD targets) and available co-crystal structure (PDB ID: 7F5E) provide a benchmark for assessing the specificity of novel BPTF ligands or evaluating the off-target activity of multi-bromodomain inhibitors [1]. Use of DC-BPi-11 in these assays enables direct comparison of selectivity indices and binding modes across chemical series, informing medicinal chemistry optimization efforts [2].

Combination Chemotherapy Sensitization

Medicinal chemistry teams engaged in BPTF inhibitor optimization should procure DC-BPi-11 as a structural reference standard . The solved co-crystal structure of DC-BPi-11 bound to the BPTF bromodomain reveals critical interactions that drive enhanced affinity and selectivity, providing a rational template for designing next-generation analogs [1]. Comparing the binding mode of DC-BPi-11 to that of earlier leads (e.g., DC-BPi-03, IC50 = 698 nM) highlights the structural determinants of potency improvement, guiding iterative chemical modifications and fragment-growing strategies [2].

BPTF High-Throughput Screening Assays

Investigators studying BPTF-mediated transcriptional control of oncogenes such as c-Myc should utilize DC-BPi-11 to achieve robust target engagement and downstream pathway modulation . The compound's dose-dependent reduction of c-Myc protein levels in leukemia cells provides a functional pharmacodynamic marker of BPTF inhibition, enabling correlation of bromodomain blockade with changes in gene expression programs [1]. This application scenario is particularly valuable for mechanistic studies exploring how BPTF chromatin remodeling activity drives cancer cell proliferation and survival [2].

Application

Selection Property

Validation Focus

Leukemia transcriptional regulation

BPTF-dependent c-Myc modulation context

c-Myc protein level and chromatin occupancy

NURF chromatin remodeling studies

High BPTF selectivity over other bromodomains

NURF-specific chromatin remodeling endpoints

Combination chemotherapy response studies

Leukemia cell proliferation endpoint context

Chemosensitization model response

HTS assay development

Well-characterized biochemical and cellular potency

Assay optimization and Z'-factor validation

• [1] Lu T, Lu H, Duan Z, et al. Discovery of High-Affinity Inhibitors of the BPTF Bromodomain. J Med Chem. 2021;64(18):13902-13917. doi:10.1021/acs.jmedchem.1c01294. PMID: 34375106. View Source
• [2] Protein Data Bank in Europe (PDBe). Crystal structure of BPTF-BRD with ligand DC-BPi-11 bound. PDB ID: 7F5E. Released: 2021-06-18. View Source